Cas no 66536-70-7 (1-Cyclohexyl-1H-benzo[d][1,2,3]triazole)

• Product Name: 1-Cyclohexyl-1H-benzo[d][1,2,3]triazole
• CAS No: 66536-70-7
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 1094885
• PubChem ID: 3770740
• Update Time: 2025-10-29

1-Cyclohexyl-1H-benzo[d][1,2,3]triazole Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexyl-1H-benzo[d][1,2,3]triazole
• 1-benzotriazol-1-ylcyclohexane
• DTXSID60871455
• 66536-70-7
• 1-Cyclohexyl-1H-benzotriazole
• 1-cyclohexyl-1H-1,2,3-benzotriazole

• Inchi： 1S/C12H15N3/c1-2-6-10(7-3-1)15-12-9-5-4-8-11(12)13-14-15/h4-5,8-10H,1-3,6-7H2
• InChI Key： CQIAJKGKHAGBJE-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2N=N1)C1CCCCC1

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on 1-Cyclohexyl-1H-benzo[d][1,2,3]triazole

Comprehensive Overview of 1-Cyclohexyl-1H-benzo[d][1,2,3]triazole (CAS No. 66536-70-7): Properties, Applications, and Industry Insights

1-Cyclohexyl-1H-benzo[d][1,2,3]triazole (CAS No. 66536-70-7) is a specialized heterocyclic compound that has garnered significant attention in organic synthesis and material science. This benzotriazole derivative features a cyclohexyl substituent, which enhances its stability and solubility in non-polar solvents. Its molecular structure combines a benzotriazole core with a cyclohexyl group, making it a versatile intermediate for pharmaceuticals, agrochemicals, and advanced materials. Researchers and industries value this compound for its unique electronic properties and potential as a UV absorber or corrosion inhibitor.

In recent years, the demand for high-performance additives and specialty chemicals has surged, driven by advancements in renewable energy, electronics, and sustainable coatings. 1-Cyclohexyl-1H-benzo[d][1,2,3]triazole aligns with these trends due to its ability to modify polymer properties and act as a light stabilizer. For instance, its incorporation into solar panel encapsulants or LED packaging materials can mitigate degradation caused by UV exposure—a critical concern for longevity in green technologies. Users searching for "benzotriazole derivatives for UV protection" or "cyclohexyl-substituted triazoles" will find this compound highly relevant.

The synthesis of CAS No. 66536-70-7 typically involves the alkylation of 1H-benzo[d][1,2,3]triazole with cyclohexyl halides under controlled conditions. Optimized routes emphasize yield improvement and reduced environmental impact, reflecting the industry's shift toward green chemistry principles. Analytical techniques like HPLC and NMR spectroscopy ensure purity, which is crucial for applications requiring precise molecular interactions. FAQs such as "how to purify 1-Cyclohexyl-1H-benzo[d][1,2,3]triazole" or "synthetic routes for benzotriazole derivatives" highlight common user queries addressed by recent research.

Beyond industrial uses, 1-Cyclohexyl-1H-benzo[d][1,2,3]triazole is explored in academic settings for its mechanistic role in catalysis and photochemistry. Its electron-deficient triazole ring can coordinate with metals, making it a candidate for ligand design in homogeneous catalysis. This aligns with the growing interest in "transition metal catalysts" and "organic photovoltaics," where tailored molecular structures are key to efficiency gains. The compound's structure-activity relationships (SAR) are also studied to develop novel bioactive molecules, though it is not classified as a pharmaceutical ingredient.

From a commercial perspective, suppliers of CAS No. 66536-70-7 must adhere to stringent regulatory standards, including REACH and TSCA compliance. Safety data sheets (SDS) emphasize proper handling to prevent inhalation or skin contact, though the compound is not flagged under hazardous classifications. Environmental persistence and biodegradability data are increasingly requested by buyers, reflecting broader concerns about "sustainable chemical sourcing." Keywords like "buy 1-Cyclohexyl-1H-benzo[d][1,2,3]triazole" or "suppliers of benzotriazole derivatives" rank highly in procurement-related searches.

In summary, 1-Cyclohexyl-1H-benzo[d][1,2,3]triazole (CAS No. 66536-70-7) bridges multiple disciplines—from materials engineering to synthetic chemistry. Its adaptability to emerging technologies and compliance with eco-friendly benchmarks positions it as a compound of enduring relevance. For researchers and manufacturers alike, understanding its properties and applications unlocks opportunities in innovation-driven markets.